Cas no 220556-03-6 (4-(2-bromoethyl)benzene-1,2-diol)

• Product Name: 4-(2-bromoethyl)benzene-1,2-diol
• CAS No: 220556-03-6
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 243966
• PubChem ID: 45093484
• Update Time: 2025-04-19

4-(2-bromoethyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(2-bromoethyl)- (9CI)
• 4-(2-Bromoethyl)-1,2-benzenediol
• 1,3,4,5-tetrahydro-thiopyrano[4,3-b]indole-8-carboxylic acid 2-dimethylamino-ethyl ester
• 2-(Dimethylamino)ethyl 1,3,4,5-tetrahydrothiopyrano(4,3-b)indole-8-carboxylate
• 3.4-Dihydro-thiopyrano< 4,3-b> indol-carbonsaeure-(8)-< 2-dimethylamino-aethylester>
• 3.4-Dihydroxy-1-(2-brom-aethyl)-benzol
• 4-(2-Brom-aethyl)-br
• 4-(2-bromo-ethyl)-pyrocatechol
• SureCN2108871
• Tipindol [INN-Spanish]
• Tipindole
• Tipindolum
• UNII-US65H9WBNH
• 4-(2-bromoethyl)benzene-1,2-diol
• EN300-1895809
• SCHEMBL14233523
• 220556-03-6
• CS-0179651
• E82201
• BS-53219
• DB-211064
• 1,2-Benzenediol, 4-(2-bromoethyl)-(9ci)

• Inchi： 1S/C8H9BrO2/c9-4-3-6-1-2-7(10)8(11)5-6/h1-2,5,10-11H,3-4H2
• InChI Key： ICZKFCKXUJBJNA-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 215.979
• Monoisotopic Mass: 215.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5A^2